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Compound of Interest

Compound Name: Indole-3-amidoxime

Cat. No.: B7721535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indole-3-amidoxime, identified by the CAS number 95649-37-9, is an organic compound

featuring an indole scaffold substituted at the third position with an amidoxime functional group.

This molecule is primarily recognized as a synthetic intermediate in the creation of more

complex pharmaceutical compounds.[1][2] The amidoxime chemical class has attracted

considerable attention within medicinal chemistry owing to its wide range of biological activities,

notably as enzyme inhibitors.[3] Specifically, amidoxime derivatives are under investigation as

inhibitors of Indoleamine 2,3-dioxygenase 1 (IDO1), a pivotal enzyme in the kynurenine

pathway of tryptophan metabolism. This pathway is a key regulator of the immune system and

represents a significant target in the field of cancer immunotherapy.[4][5]

Chemical and Physical Properties
The key chemical and physical characteristics of Indole-3-amidoxime are summarized in the

table below for easy reference.
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Property Value Reference

CAS Number 95649-37-9 [6]

Molecular Formula C₉H₉N₃O [6]

Molecular Weight 175.19 g/mol [6]

Appearance Crystalline solid [2]

Purity ≥96.28% [2]

Storage Temperature -20°C for long-term storage [2]

Solubility
Soluble in DMSO and

dimethylformamide (DMF)
[1]

Stability
Stable for at least two years

when stored at -20°C
[1]

Table 1: Chemical and

Physical Properties of Indole-

3-amidoxime

Experimental Protocols
Synthesis of Indole-3-amidoxime from Indole-3-
carbonitrile
The synthesis of Indole-3-amidoxime is typically achieved through the reaction of indole-3-

carbonitrile with hydroxylamine. A general and established protocol is detailed below.[6]
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Indole-3-carbonitrile

Reaction MixtureHydroxylamine Hydrochloride
Triethylamine (TEA)

Ethanol (Solvent)

Heat at 80°C for 12hStirring Cooling and
Solvent Removal

Purification
(Silica Gel Chromatography) Indole-3-amidoxime
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Preparation

Enzymatic Reaction

Detection of Kynurenine

Data Analysis

Recombinant Human IDO1 Enzyme

Pre-incubation:
IDO1 + Indole-3-amidoxime

Indole-3-amidoxime (Test Compound)
Serial Dilutions L-Tryptophan (Substrate)

Initiate Reaction:
Add L-Tryptophan

Assay Buffer

Incubate at 37°C

Stop Reaction:
Add Trichloracetic Acid

Incubate with Ehrlich's Reagent

Measure Absorbance at 490 nm

Calculate % Inhibition

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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